
AAL-149: A Technical Guide to a Novel TRPM7
Inhibitor

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AAL-149

Cat. No.: B11750962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
AAL-149 is a non-phosphorylatable analog of the immunomodulatory drug FTY720. It has

emerged as a potent and selective inhibitor of the Transient Receptor Potential Melastatin 7

(TRPM7) channel.[1][2][3] This technical guide provides a comprehensive overview of the

chemical structure, properties, and biological activity of AAL-149. Detailed experimental

protocols for assessing its inhibitory effects and a thorough examination of its impact on cellular

signaling pathways are presented to facilitate further research and drug development efforts in

areas such as inflammation and neurodegeneration.

Chemical Structure and Properties
AAL-149 is a synthetic organic molecule with a well-defined chemical structure. Its key

identifiers and physicochemical properties are summarized below.

Chemical Structure:
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Figure 1: 2D Chemical Structure of AAL-149

Chemical and Physical Properties

Property Value Source

IUPAC Name
(2R)-2-amino-2-methyl-4-(4-

(octyloxy)phenyl)butan-1-ol
PubChem

CAS Number 177258-60-5 [1][2]

Molecular Formula C18H31NO2 [2]

Molecular Weight 293.44 g/mol [1]

SMILES
CCCCCCOCc1ccc(CC--

INVALID-LINK--(N)CO)cc1
PubChem

IC50 (TRPM7) 1.081 µM [1][2][3]

Solubility Soluble in DMSO [4]

Melting Point Data not available

Boiling Point Data not available

Biological Activity: TRPM7 Inhibition and Anti-
inflammatory Effects
AAL-149 is a potent inhibitor of the TRPM7 channel, a unique protein that functions as both an

ion channel and a serine/threonine kinase.[5][6] TRPM7 is implicated in a variety of

physiological and pathological processes, including cellular magnesium homeostasis, cell

adhesion, migration, and proliferation.
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The primary mechanism of action of AAL-149 is the blockade of the TRPM7 ion channel,

thereby modulating downstream signaling pathways. A key biological consequence of TRPM7

inhibition by AAL-149 is its anti-inflammatory effect. It has been shown to suppress the release

of pro-inflammatory cytokines in response to inflammatory stimuli such as lipopolysaccharide

(LPS).[7][8] Unlike its parent compound FTY720, AAL-149 is non-phosphorylatable and does

not target sphingosine-1-phosphate (S1P) receptors, thus avoiding the S1P-mediated side

effects.[1]

Signaling Pathways
The inhibition of TRPM7 by AAL-149 has significant downstream consequences on

intracellular signaling cascades. The following diagram illustrates the pivotal role of TRPM7 in

cellular signaling and the impact of its inhibition by AAL-149.
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Figure 2: AAL-149 Inhibition of TRPM7 and Downstream Signaling

Experimental Protocols
The following protocols provide detailed methodologies for assessing the biological activity of

AAL-149.
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Whole-Cell Patch-Clamp Electrophysiology for TRPM7
Inhibition
This protocol is designed to measure the effect of AAL-149 on TRPM7 channel activity.
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Figure 3: Experimental Workflow for Patch-Clamp Assay

Materials:

HEK293 cells stably expressing TRPM7

AAL-149 stock solution (in DMSO)

External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose (pH

7.4)

Internal solution (in mM): 140 Cs-glutamate, 8 NaCl, 10 HEPES, 10 BAPTA (pH 7.2)

Patch-clamp rig with amplifier and data acquisition system

Procedure:

Cell Preparation: Plate HEK293-TRPM7 cells on glass coverslips 24-48 hours before the

experiment.

Patch-Clamp Recording:

Transfer a coverslip to the recording chamber and perfuse with the external solution.

Establish a whole-cell patch-clamp configuration on a single cell.

Hold the cell at a holding potential of -60 mV.

Apply voltage ramps (e.g., -100 to +100 mV over 200 ms) to elicit TRPM7 currents.

Data Acquisition:

Record baseline TRPM7 currents for a stable period.

Perfuse the chamber with external solution containing various concentrations of AAL-149.

Record currents at each concentration until a steady-state effect is observed.

Data Analysis:
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Measure the peak outward current at a specific voltage (e.g., +80 mV).

Normalize the current in the presence of AAL-149 to the baseline current.

Plot the concentration-response curve and fit with a Hill equation to determine the IC50

value.[9][10][11][12]

LPS-Induced Cytokine Release Assay in Macrophages
This protocol is used to evaluate the anti-inflammatory effects of AAL-149.[13]
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Figure 4: Workflow for LPS-Induced Cytokine Release Assay
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Materials:

RAW 264.7 murine macrophage cell line

AAL-149 stock solution (in DMSO)

Lipopolysaccharide (LPS) from E. coli

DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

ELISA kits for TNF-α and IL-6

Procedure:

Cell Culture: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and

allow them to adhere overnight.

Treatment:

Pre-treat the cells with various concentrations of AAL-149 (or vehicle control) for 1 hour.

Stimulate the cells with LPS (100 ng/mL) for 24 hours.

Cytokine Measurement:

Collect the cell culture supernatant.

Measure the concentrations of TNF-α and IL-6 in the supernatant using specific ELISA kits

according to the manufacturer's instructions.[14][15][16][17]

Data Analysis:

Calculate the percentage of inhibition of cytokine release for each concentration of AAL-
149 compared to the LPS-only control.

Determine the IC50 for the inhibition of each cytokine.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b11750962?utm_src=pdf-body
https://www.benchchem.com/product/b11750962?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4999258/
https://www.creative-biolabs.com/car-t/lps-induced-cytokine-release-model.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC2196288/
https://www.researchgate.net/figure/Cytokine-release-in-RAW2647-and-J7741-cells-stimulated-with-LPS-RAW2647-Fig-3A-C_fig1_321135428
https://www.benchchem.com/product/b11750962?utm_src=pdf-body
https://www.benchchem.com/product/b11750962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11750962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


AAL-149 represents a valuable pharmacological tool for studying the physiological and

pathological roles of the TRPM7 channel. Its potent and selective inhibitory activity, coupled

with its anti-inflammatory properties, makes it a promising lead compound for the development

of novel therapeutics for a range of inflammatory and neurological disorders. The detailed

information and protocols provided in this guide are intended to support and accelerate further

research into this compelling molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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